Cas no 33617-66-2 (Phenol, 3-methoxy-2-(methylthio)-)

• Product Name: Phenol, 3-methoxy-2-(methylthio)-
• CAS No: 33617-66-2
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1465393
• PubChem ID: 643531
• Update Time: 2025-04-20

Phenol, 3-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methoxy-2-(methylthio)-
• 3-methoxy-2-(methylthio)phenol
• 3-methoxy-2-methylthio-phenol
• 33617-66-2
• InChI=1/C8H10O2S/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5,9H,1-2H
• DTXSID10349215

• Inchi： 1S/C8H10O2S/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5,9H,1-2H3
• InChI Key： ORZZILBKVJNLBC-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CC=1OC)O

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.46